Cas no 3575-04-0 (6-fluoro-2-(4-thiazolyl)-1H-Benzimidazole)

6-fluoro-2-(4-thiazolyl)-1H-Benzimidazole structure
3575-04-0 structure
Product name:6-fluoro-2-(4-thiazolyl)-1H-Benzimidazole
CAS No:3575-04-0
MF:C10H6FN3S
MW:219.238143444061
CID:1111430
PubChem ID:11644224

6-fluoro-2-(4-thiazolyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-2-(4-thiazolyl)-1H-Benzimidazole
    • 4-(5-fluoro-1H-benzo[d]imidazol-2-yl)thiazole
    • BDBM50180721
    • CHEMBL370580
    • 5-fluoro-2-thiazol-4-yl-1H-benzimidazole
    • AKOS014050760
    • 3575-04-0
    • Inchi: InChI=1S/C10H6FN3S/c11-6-1-2-7-8(3-6)14-10(13-7)9-4-15-5-12-9/h1-5H,(H,13,14)
    • InChI Key: RVQSSIWKLVUFBC-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=C1F)NC(=N2)C3=CSC=N3

Computed Properties

  • Exact Mass: 219.02678
  • Monoisotopic Mass: 219.02664654g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.8Ų
  • XLogP3: 2.6

Experimental Properties

  • PSA: 41.57

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